3-(3,4-Difluorobenzenesulfonamido)benzoic acid
Overview
Description
3-(3,4-Difluorobenzenesulfonamido)benzoic acid is a chemical compound with the molecular formula C13H9F2NO4S and a molecular weight of 313.28 g/mol . It is a synthetic intermediate and is often used in research and development .
Molecular Structure Analysis
The molecular structure of 3-(3,4-Difluorobenzenesulfonamido)benzoic acid consists of a benzoic acid moiety substituted with a 3,4-difluorobenzenesulfonamido group . The InChI code for this compound is 1S/C13H9F2NO4S/c14-11-6-5-10 (7-12 (11)15)21 (19,20)16-9-3-1-8 (2-4-9)13 (17)18/h1-7,16H, (H,17,18) .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(3,4-Difluorobenzenesulfonamido)benzoic acid are not fully detailed in the available resources. It is known to be a powder at room temperature .Scientific Research Applications
Environmental Degradation and Toxicity
- Advanced oxidation processes (AOPs) are explored for the degradation of recalcitrant compounds in the environment, highlighting the importance of understanding degradation pathways, by-products, and biotoxicity for chemicals like "3-(3,4-Difluorobenzenesulfonamido)benzoic acid" (Qutob et al., 2022).
- The stability and degradation of chemical compounds under various conditions, including pH, temperature, and exposure to ultraviolet radiation, are critical for assessing their environmental impact and potential as medical treatments (Barchańska et al., 2019).
Removal Technologies for Environmental Contaminants
- Technologies for removing persistent organic pollutants from water, such as activated carbon and other adsorbents, are vital for mitigating their environmental and health impacts. This research area could be relevant for understanding how compounds like "3-(3,4-Difluorobenzenesulfonamido)benzoic acid" might be managed in water sources (Espana et al., 2015).
Bioaccumulation and Health Effects
- The bioaccumulation and health effects of persistent organic pollutants, including their potential to cause harm to human and animal health, are areas of significant concern. Research on compounds with similar properties to "3-(3,4-Difluorobenzenesulfonamido)benzoic acid" can provide insights into the risks and mechanisms of action (Lau et al., 2004).
Pharmacological Activities
- The pharmacological activities of chemical compounds, including their anti-inflammatory and analgesic effects, are extensively studied for potential medical applications. Similar research on "3-(3,4-Difluorobenzenesulfonamido)benzoic acid" could explore its therapeutic potential (Tjahjono et al., 2022).
Safety and Hazards
The safety information for 3-(3,4-Difluorobenzenesulfonamido)benzoic acid indicates that it may cause skin irritation, serious eye damage, and may cause damage to organs through prolonged or repeated exposure . It is recommended to handle this compound with appropriate protective equipment and to seek medical attention if adverse effects occur .
properties
IUPAC Name |
3-[(3,4-difluorophenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO4S/c14-11-5-4-10(7-12(11)15)21(19,20)16-9-3-1-2-8(6-9)13(17)18/h1-7,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHOLENLWWLBMLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Difluorobenzenesulfonamido)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[9H-Fluoren-9-ylmethoxycarbonyl(methyl)amino]-2,2-dimethylpropanoic acid](/img/structure/B2773551.png)
![N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-5-(furan-2-yl)isoxazole-3-carboxamide](/img/structure/B2773552.png)
![7-(4-methoxyphenyl)-3-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2773557.png)
![1-isobutyryl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide](/img/structure/B2773558.png)
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide hydrochloride](/img/structure/B2773560.png)
